Cas no 1261924-99-5 (2-(4-Chloro-3-cyanophenyl)-4-fluorobenzoic acid)

• Product Name: 2-(4-Chloro-3-cyanophenyl)-4-fluorobenzoic acid
• CAS No: 1261924-99-5
• MF: C₁₄H₇ClFNO₂
• MW: 275.662286043167
• MDL: MFCD18321289
• CID: 2622083
• PubChem ID: 53227180
• Update Time: 2025-10-05

2-(4-Chloro-3-cyanophenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261924-99-5
• 2-(4-Chloro-3-cyanophenyl)-4-fluorobenzoic acid, 95%
• 4'-Chloro-3'-cyano-5-fluoro[1,1'-biphenyl]-2-carboxylic acid
• 2-(4-CHLORO-3-CYANOPHENYL)-4-FLUOROBENZOIC ACID
• MFCD18321289
• DTXSID40690767
• 2-(4-Chloro-3-cyanophenyl)-4-fluorobenzoic acid

• MDL： MFCD18321289
• Inchi： 1S/C14H7ClFNO2/c15-13-4-1-8(5-9(13)7-17)12-6-10(16)2-3-11(12)14(18)19/h1-6H,(H,18,19)
• InChI Key： RDFKEOLCNDNTBM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C#N)C1C=C(C=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 275.0149343Da
• Monoisotopic Mass: 275.0149343Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-(4-Chloro-3-cyanophenyl)-4-fluorobenzoic acid

Recent Advances in the Study of 2-(4-Chloro-3-cyanophenyl)-4-fluorobenzoic acid (CAS: 1261924-99-5)

2-(4-Chloro-3-cyanophenyl)-4-fluorobenzoic acid (CAS: 1261924-99-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and anti-inflammatory drugs. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structural features, including the chloro-cyanophenyl and fluorobenzoic acid moieties, contribute to its versatility in medicinal chemistry. Recent publications have demonstrated its utility in the design of small-molecule inhibitors targeting specific protein kinases involved in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of 2-(4-Chloro-3-cyanophenyl)-4-fluorobenzoic acid as a building block for the development of potent and selective inhibitors of the JAK-STAT signaling pathway, which is implicated in various autoimmune disorders.

In addition to its role in kinase inhibitor development, recent research has explored the compound's potential as a modulator of other biological targets. A study conducted by researchers at the University of Cambridge in 2024 revealed that derivatives of 2-(4-Chloro-3-cyanophenyl)-4-fluorobenzoic acid exhibit promising activity against certain bacterial efflux pumps, suggesting potential applications in addressing antibiotic resistance. The study utilized advanced computational modeling and in vitro assays to elucidate the compound's mechanism of action, providing valuable insights for future drug design efforts.

The synthesis and optimization of 2-(4-Chloro-3-cyanophenyl)-4-fluorobenzoic acid have also been areas of active investigation. Recent advancements in synthetic methodologies, such as flow chemistry and catalytic C-H activation, have enabled more efficient and scalable production of this compound and its derivatives. A 2024 report in Organic Process Research & Development detailed a novel, environmentally friendly synthesis route that significantly reduces the use of hazardous reagents while maintaining high yield and purity, addressing important considerations in green chemistry.

Looking ahead, the potential applications of 2-(4-Chloro-3-cyanophenyl)-4-fluorobenzoic acid continue to expand. Current research efforts are exploring its use in the development of targeted therapies for rare diseases and as a molecular probe for studying protein-protein interactions. The compound's versatility and the growing body of research supporting its biological activity make it a valuable asset in the pharmaceutical research toolkit. Future studies will likely focus on further optimizing its pharmacological properties and exploring new therapeutic indications.